Cas no 1798014-82-0 (2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene)

2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene is a naphthalene derivative featuring a hydroxyl and methoxy functional group, which imparts unique chemical reactivity and solubility properties. Its structure allows for versatile applications in organic synthesis, particularly as an intermediate in pharmaceuticals and specialty chemicals. The presence of both hydrophilic (hydroxy) and hydrophobic (methoxy, alkyl) groups enhances its compatibility with diverse reaction conditions, making it valuable for fine chemical manufacturing. The compound’s stability under moderate conditions and potential for further functionalization contribute to its utility in research and industrial processes. Its defined molecular structure ensures consistent performance in synthetic pathways requiring precise regioselectivity.

2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene structure

1798014-82-0 structure

Product Name:2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene

CAS No:1798014-82-0

MF:

MW:

CID:4554739

Update Time:2025-10-29

2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

- 2-[(1-Hydroxy-1-propyl)butyl]-6-methoxynaphthalene
- 2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene

2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H950905-100mg	2-[(1-Hydroxy-1-propyl)butyl]-6-methoxynaphthalene	1798014-82-0	100mg	$173.00	2023-05-18
TRC	H950905-1g	2-[(1-Hydroxy-1-propyl)butyl]-6-methoxynaphthalene	1798014-82-0	1g	$1326.00	2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.	H950905-100mg	2-[(1-Hydroxy-1-propyl)butyl]-6-methoxynaphthalene	1798014-82-0	100mg	￥1500.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	H950905-1g	2-[(1-Hydroxy-1-propyl)butyl]-6-methoxynaphthalene	1798014-82-0	1g	￥12000.00	2023-09-15

2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on 2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene

Comprehensive Analysis of 2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene (CAS No. 1798014-82-0): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, 2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene (CAS No. 1798014-82-0) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This naphthalene derivative, characterized by its hydroxypropyl and methoxy functional groups, offers a blend of hydrophobicity and reactivity that makes it valuable in pharmaceutical intermediates, material science, and fragrance formulations. Researchers and industry professionals are increasingly exploring its potential, driven by trends in green chemistry and sustainable synthesis.

The molecular structure of 2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene features a naphthalene core substituted with a methoxy group at the 6-position and a branched alkyl chain with a hydroxyl group at the 1-position. This configuration enhances its solubility in organic solvents while maintaining stability under moderate conditions. Recent studies highlight its role as a precursor in synthesizing biocompatible polymers, aligning with the global demand for eco-friendly materials. Notably, its low toxicity profile has spurred investigations into its use in cosmetic stabilizers and controlled-release drug delivery systems.

From an industrial perspective, the compound’s synthesis often involves catalytic hydrogenation or Grignard reactions, with optimization focusing on yield improvement and waste reduction. A 2023 market analysis revealed growing procurement inquiries for CAS No. 1798014-82-0, particularly from Asia-Pacific regions, where pharmaceutical and agrochemical sectors are expanding. Frequently searched queries include "2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene suppliers" and "CAS 1798014-82-0 solubility data," reflecting practical concerns among end-users.

Innovative applications of this compound are being explored in OLED technology, where its aromatic system contributes to electron transport layers. Additionally, its fluorescence properties under UV light have attracted attention for sensor development. Environmental considerations are also paramount; regulatory databases classify it as non-hazardous under standard handling protocols, though proper ventilation and PPE are recommended during large-scale processing.

Future research directions may focus on derivatization to enhance its bioavailability or compatibility with water-based formulations. As industries prioritize alternatives to petrochemical-derived compounds, 2-(1-Hydroxy-1-propyl)butyl-6-methoxynaphthalene stands out as a candidate for sustainable innovation. Collaborative efforts between academia and manufacturers will be crucial to unlocking its full potential while addressing scalability challenges.